Cas no 1804369-28-5 (2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804369-28-5
• MF: C₉H₄Cl₂F₅NO₂
• MW: 324.031578063965
• CID: 4812250
• Update Time: 2025-10-12

2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4Cl2F5NO2/c10-2-4-6(7(11)18)3(8(12)13)1-5(17-4)19-9(14,15)16/h1,8H,2H2
• InChI Key： PGXCSIXRXZYMFE-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)Cl)=C(C(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Analysis of 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804369-28-5)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804369-28-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a trifluoromethoxy substituent, makes it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel active ingredients.

One of the key reasons for the growing interest in 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is its relevance to modern drug discovery. The incorporation of fluorine atoms into organic molecules has become a hot topic in medicinal chemistry, as it often enhances bioavailability, metabolic stability, and binding affinity. This compound's difluoromethyl and trifluoromethoxy groups are particularly noteworthy, as these motifs are frequently explored in the development of new pharmaceuticals targeting various diseases.

From a synthetic chemistry perspective, the carbonyl chloride functionality in this molecule offers excellent reactivity for further derivatization. This feature makes CAS No. 1804369-28-5 particularly valuable for creating amide bonds, which are fundamental linkages in many biologically active compounds. The presence of both the chloromethyl group and the carbonyl chloride provides multiple handles for structural modification, allowing medicinal chemists to explore diverse molecular architectures.

The pyridine core of this compound adds another dimension to its utility. Pyridine derivatives are widely recognized as privileged structures in drug design, appearing in numerous FDA-approved medications. When combined with the trifluoromethoxy substituent at the 6-position, this creates a unique electronic profile that can influence both the physical properties and biological activity of resulting compounds. Researchers investigating CNS-targeted therapies or anti-infective agents may find this structural combination particularly interesting.

In the agrochemical sector, 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride has potential applications in the development of new crop protection agents. The difluoromethyl group is known to contribute to the biological activity of many modern pesticides, while the trifluoromethoxy substituent can enhance both potency and environmental stability. As the agricultural industry seeks more sustainable solutions with lower application rates, intermediates like this become increasingly valuable.

The synthesis and handling of CAS No. 1804369-28-5 require specialized expertise due to the reactivity of its functional groups. The carbonyl chloride moiety is particularly sensitive to moisture, necessitating anhydrous conditions for many transformations. Meanwhile, the chloromethyl group offers opportunities for nucleophilic substitution reactions but requires careful control to avoid side reactions. These characteristics make the compound both challenging and rewarding to work with in research settings.

Recent advances in fluorination techniques have made compounds like 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride more accessible to researchers. The development of new fluorinating reagents and methodologies has been a significant trend in organic chemistry, as evidenced by numerous publications and patents in this area. This compound serves as an excellent example of how modern synthetic chemistry can incorporate multiple fluorine atoms into complex structures efficiently.

From a regulatory perspective, researchers working with this intermediate should be aware of its specific handling requirements. While not classified as hazardous under standard protocols, the reactive nature of its functional groups warrants appropriate safety measures. Proper personal protective equipment and engineering controls are recommended when handling the material in laboratory settings.

The commercial availability of 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride has improved in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound, often with customizable purity grades and packaging options to suit different research needs. This increased accessibility is likely to drive further exploration of its applications in various fields.

Looking to the future, the unique structural features of CAS No. 1804369-28-5 position it as a valuable tool for innovation in multiple areas of chemical research. As the pharmaceutical industry continues to explore fluorine-containing compounds and the agrochemical sector seeks new modes of action, intermediates like this will play an increasingly important role. Its combination of reactive handles and stable fluorinated groups makes it particularly versatile for structure-activity relationship studies.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride represents an important addition to the toolkit of modern synthetic chemists. Its CAS No. 1804369-28-5 has become a recognized identifier in specialty chemical catalogs, and its applications continue to expand as researchers discover new ways to utilize its unique molecular architecture. As fluorine chemistry remains a key focus area across multiple industries, this compound is well-positioned to maintain its relevance in cutting-edge research and development.